Cas no 61402-72-0 (Propanoic acid, 2-(1-oxopropoxy)-, methyl ester)

Propanoic acid, 2-(1-oxopropoxy)-, methyl ester structure
61402-72-0 structure
Product Name:Propanoic acid, 2-(1-oxopropoxy)-, methyl ester
CAS No:61402-72-0
MF:C7H12O4
MW:160.167782783508
CID:480732
PubChem ID:12294749
Update Time:2025-04-19

Propanoic acid, 2-(1-oxopropoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(1-oxopropoxy)-, methyl ester
    • methyl 2-propanoyloxypropanoate
    • DTXSID30485366
    • 61402-72-0
    • SCHEMBL4673030
    • Inchi: 1S/C7H12O4/c1-4-6(8)11-5(2)7(9)10-3/h5H,4H2,1-3H3
    • InChI Key: QCHIRICIDKIMSH-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C(C(=O)OC)C

Computed Properties

  • Exact Mass: 160.07356
  • Monoisotopic Mass: 160.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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